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Compound of Interest

Compound Name: 1,4-Bis(2-carboxyethyl)piperazine

Cat. No.: B1329527 Get Quote

Essential Safety and Handling Guide for 1,4-
Bis(2-carboxyethyl)piperazine
Disclaimer: A specific Safety Data Sheet (SDS) for 1,4-Bis(2-carboxyethyl)piperazine is not

readily available. The following guidance is based on the safety profiles of structurally similar

piperazine derivatives. Researchers, scientists, and drug development professionals should

handle this compound with caution, assuming it may possess hazards similar to other

chemicals in the piperazine class.

Immediate Safety and Personal Protective
Equipment (PPE)
Given the lack of specific toxicity data, a conservative approach to personal protection is

essential. The following PPE is recommended at a minimum to prevent skin and eye contact,

inhalation, and ingestion.
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PPE Category Recommended Equipment

Eye and Face Protection Chemical safety goggles or a full-face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber), a

lab coat, and full-length pants.

Respiratory Protection

A NIOSH-approved respirator is advised,

especially when handling the powder form or if

there is a potential for aerosol generation.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle 1,4-Bis(2-carboxyethyl)piperazine in a well-ventilated area.

A chemical fume hood is strongly recommended to minimize inhalation exposure.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

2. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.

Keep the container tightly closed when not in use.

3. Handling and Preparation:

Before handling, ensure all recommended PPE is correctly worn.

Avoid generating dust when working with the solid form.
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If making solutions, add the solid to the solvent slowly to avoid splashing.

Wash hands thoroughly after handling, even if gloves were worn.

4. Spill Response:

In the event of a spill, evacuate the immediate area.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.

For larger spills, and for any spill involving liquid, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed container for disposal.

Ventilate the area and clean the spill site once the material has been removed.

Disposal Plan
All waste containing 1,4-Bis(2-carboxyethyl)piperazine should be considered hazardous

waste.

Dispose of the chemical and any contaminated materials (e.g., gloves, absorbent pads) in a

clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of this chemical down the drain or in the regular trash.

Experimental Workflow Diagram
The following diagram outlines the key steps for the safe handling of 1,4-Bis(2-
carboxyethyl)piperazine from receipt to disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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